Cas no 111753-03-8 (1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone)
111753-03-8 structure
Product Name:1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone
CAS No:111753-03-8
MF:C18H16N2OS
MW:308.397442817688
CID:2607257
PubChem ID:13814734
Update Time:2025-04-21
1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone
- 111753-03-8
- 1-{2-[Methyl(phenyl)amino]-4-phenyl-1,3-thiazol-5-yl}ethan-1-one
- DTXSID10550364
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- Inchi: 1S/C18H16N2OS/c1-13(21)17-16(14-9-5-3-6-10-14)19-18(22-17)20(2)15-11-7-4-8-12-15/h3-12H,1-2H3
- InChI Key: IVYRKKVRBJDOGI-UHFFFAOYSA-N
- SMILES: S1C(C(C)=O)=C(C2C=CC=CC=2)N=C1N(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 308.09833431Da
- Monoisotopic Mass: 308.09833431Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 61.4Ų
1-[2-(N-methylanilino)-4-phenyl-1,3-thiazol-5-yl]ethanone Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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